Cas no 1008192-78-6 (1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate)

1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate structure

1008192-78-6 structure

Product Name:1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate

CAS No:1008192-78-6

MF:C₂₀H₂₁NO₆

MW:371.38384604454

CID:6026220

PubChem ID:18560734

Update Time:2025-07-13

1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate
- 2H-1-Benzopyran-3-carboxylic acid, 6-nitro-2-oxo-, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
- (1S,2S,4S)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate
- F1732-0029
- SR-01000014643-1
- (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 6-nitro-2-oxochromene-3-carboxylate
- AKOS024609270
- 1008192-78-6
- SR-01000014643
- Inchi： 1S/C20H21NO6/c1-19(2)12-6-7-20(19,3)16(10-12)27-18(23)14-9-11-8-13(21(24)25)4-5-15(11)26-17(14)22/h4-5,8-9,12,16H,6-7,10H2,1-3H3
- InChI Key： INKHNBFWANDRDJ-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC=C([N+]([O-])=O)C=C2C=C1C(OC1CC2C(C)(C)C1(C)CC2)=O

Computed Properties

Exact Mass: 371.13688739g/mol
Monoisotopic Mass: 371.13688739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 723
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 98.4Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 522.2±50.0 °C(Predicted)

1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1732-0029-2μmol	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1732-0029-5μmol	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1732-0029-10μmol	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1732-0029-20μmol	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1732-0029-1mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1732-0029-2mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1732-0029-3mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1732-0029-4mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1732-0029-5mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1732-0029-10mg	1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl 6-nitro-2-oxo-2H-chromene-3-carboxylate	1008192-78-6	90%+	10mg	$79.0	2023-05-17